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Compound of Interest

Compound Name: Fosravuconazole

Cat. No.: B1673580

FOR IMMEDIATE USE BY RESEARCH, SCIENTIST, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety and logistical information for the handling of
Fosravuconazole L-lysine ethanolate, a triazole antifungal agent. Adherence to these
procedures is essential to ensure a safe laboratory environment and prevent occupational
exposure.

Hazard Identification and Safety Precautions

Fosravuconazole L-lysine ethanolate is a prodrug of Ravuconazole.[1] While some safety data
sheets (SDS) do not classify the substance as hazardous, others indicate potential health risks.
[2] To ensure maximum safety, this guide adopts a conservative approach based on the more
stringent hazard classifications.

Potential Hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

Skin Irritation (Category 2): Causes skin irritation.[2]

Serious Eye Irritation (Category 2A): Causes serious eye irritation.[2]

Respiratory Tract Irritation (Category 3): May cause respiratory irritation.[2]
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Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following PPE

is mandatory when handling Fosravuconazole in powdered or solution form.

PPE Category Item Specifications and Use

Powder-free. Double gloving is

recommended. Change gloves

Hand Protection Nitrile or Neoprene Gloves

immediately if contaminated,

torn, or punctured.[3]

Polyethylene-coated

polypropylene or other

Body Protection Disposable Gown resistant laminate material.

Solid front, long sleeves, and
tight-fitting cuffs.[4]

Chemical splash goggles are

Eye Protection Safety Goggles

required.[5]

Required when handling the

powder outside of a certified

Respiratory Protection N95 Respirator or higher

chemical fume hood to prevent

inhalation of dust particles.[6]

Engineering Controls

¢ Chemical Fume Hood: All weighing and initial dilutions of powdered Fosravuconazole must

be performed in a certified chemical fume hood to minimize inhalation exposure.[7]

o Safety Shower and Eyewash Station: Must be readily accessible in the laboratory.[2]

Operational Plan: Step-by-Step Handling

Procedures

This section outlines the procedural workflow for handling Fosravuconazole from receipt to

experimental use.
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Receiving and Storage

 Inspect: Upon receipt, visually inspect the container for any damage or leaks.

o Label: Ensure the container is clearly labeled with the chemical name, CAS number
(914361-45-8), and hazard pictograms.[2]

o Store: Store in a cool, dry, well-ventilated area, away from incompatible materials.[2] Keep
the container tightly sealed. Recommended storage temperatures can vary, so consult the
product-specific information; however, some forms are stored at 4°C.[2]

Experimental Workflow: Weighing and Solution
Preparation

The following workflow is designed to minimize exposure during the preparation of
Fosravuconazole solutions.
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Caption: Experimental workflow for handling Fosravuconazole.
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Detailed Steps:

Don PPE: Put on all required personal protective equipment as detailed in Table 1.

Prepare Fume Hood: Ensure the chemical fume hood is operational and the sash is at the
appropriate height.

Gather Materials: Place all necessary equipment (e.g., balance, weigh paper, spatula,
solvent, vials) inside the fume hood.

Transfer Powder: Carefully transfer the required amount of Fosravuconazole powder from
the stock container to a weigh boat or vial.

Weigh Powder: Obtain the precise weight of the powder.
Add Solvent: Slowly add the desired solvent to the powder.
Cap and Mix: Securely cap the vial and mix until the compound is fully dissolved.

Decontaminate Surfaces: After use, decontaminate all surfaces and equipment with an
appropriate solvent (e.g., 70% ethanol).

Dispose of Waste: Dispose of all contaminated materials according to the disposal plan.
Doff PPE: Remove PPE in the correct order to avoid cross-contamination.

Wash Hands: Thoroughly wash hands with soap and water.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Move the person to fresh air. If breathing is
Inhalation difficult, provide artificial respiration. Seek

medical attention.[8]

Immediately wash the affected area with plenty
_ of soap and water. Remove contaminated
Skin Contact ) ) S
clothing. Seek medical attention if irritation

persists.[2]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with

Ingestion _ . _ .
water. Seek immediate medical attention.[2]

Disposal Plan

Proper disposal of Fosravuconazole and contaminated materials is essential to prevent
environmental contamination and accidental exposure.

Waste Categories and Disposal Procedures:
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Waste Type Disposal Procedure

Dispose of as hazardous chemical waste in a
Unused Solid Fosravuconazole clearly labeled, sealed container. Follow all
local, state, and federal regulations.

Place in a designated, sealed hazardous waste

Contaminated Labware (e.qg., vials, pipette tips) )
container.

Place in a designated, sealed hazardous waste

Contaminated PPE (e.g., gloves, gown) b
ag.

Consult your institution's environmental health
Aqueous Solutions and safety office for guidance on the disposal of
chemical solutions. Do not pour down the drain.

Mechanism of Action

Fosravuconazole is a prodrug that is converted to the active compound, Ravuconazole.
Ravuconazole inhibits the fungal enzyme lanosterol 14-alpha-demethylase, which is a key
enzyme in the ergosterol biosynthesis pathway.[9][10] Ergosterol is an essential component of
the fungal cell membrane.[9] Inhibition of this enzyme disrupts the fungal cell membrane

integrity, leading to cell death.

Fosravuconazole Metabolic Conversion Ravuconazole Inhibits Lanosterol 14-alpha-demethylase Catalyzes Ergosterol Biosynthesis, Leads to Fungal Cell Membrane Disruption
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Caption: Simplified signaling pathway of Fosravuconazole's mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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